2-(2-chlorophenyl)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C18H21ClN4O2S/c1-12-17(26-22-21-12)18(25)23-8-6-13(7-9-23)11-20-16(24)10-14-4-2-3-5-15(14)19/h2-5,13H,6-11H2,1H3,(H,20,24)
• InChI Key: XDJUHSYSATUKPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C18H21ClN4O2S
• Molecular Weight: 392.9 g/mol

Description

2-(2-chlorophenyl)-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H21ClN4O2S and its molecular weight is 392.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has been conducted on similar compounds, focusing on their synthesis and structural analysis. For instance, studies have reported the synthesis of compounds by reacting specific thiadiazoles with piperidine, highlighting the structural intricacies such as the orientation of different rings and their intermolecular interactions. These studies provide foundational knowledge for understanding the chemical properties and potential applications of these compounds in various scientific fields (Ismailova et al., 2014).

Biological Activity Evaluation

Several studies have focused on evaluating the biological activities of compounds with similar structures. This includes assessing their antimicrobial, antifungal, and antibacterial potentials. For example, acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores have been synthesized and evaluated for their antibacterial potentials, indicating moderate inhibitors against various bacterial strains (Iqbal et al., 2017). Similarly, the synthesis and biological evaluation of antimicrobial nano-materials have shown that certain derivatives can be more effective against fungi than bacteria, highlighting the role of specific groups in enhancing anticandidal activity (Mokhtari & Pourabdollah, 2013).

Antioxidant and Antitumor Activities

Research on N-substituted-2-amino-1,3,4-thiadiazoles has indicated their potential for antitumor and antioxidant activities. This line of research explores the synthesis of various compounds and their subsequent evaluation for cytotoxicity and antioxidant properties, offering insights into the development of new therapeutic agents (Hamama et al., 2013).